Cas no 2248340-14-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[1-(4-chlorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[1-(4-chlorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]acetate
• CAS No: 2248340-14-7
• MF: C₂₂H₁₇ClN₂O₄
• MW: 408.834384679794
• CID: 6024701
• PubChem ID: 165730865
• Update Time: 2025-05-24

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[1-(4-chlorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]acetate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[1-(4-chlorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]acetate
• 2248340-14-7
• EN300-6523294

• Inchi： 1S/C22H17ClN2O4/c1-13-11-15(14(2)24(13)17-9-7-16(23)8-10-17)12-20(26)29-25-21(27)18-5-3-4-6-19(18)22(25)28/h3-11H,12H2,1-2H3
• InChI Key： YSKRHMKIPZKQKK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(C)=CC(CC(=O)ON2C(C3C=CC=CC=3C2=O)=O)=C1C

Computed Properties

• Exact Mass: 408.0876847g/mol
• Monoisotopic Mass: 408.0876847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 639
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 68.6Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[1-(4-chlorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]acetate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[1-(4-chlorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]acetate (CAS No. 2248340-14-7)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[1-(4-chlorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]acetate, with the CAS number 2248340-14-7, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in various fields of chemistry and pharmacology. This compound belongs to the class of isoindoline derivatives and features a unique structural arrangement that includes a 1,3-dioxo group and a substituted pyrrole ring. The presence of these functional groups imparts specific chemical and biological properties that make it an interesting subject for research and development.

The chemical structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[1-(4-chlorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]acetate is characterized by its intricate combination of aromatic and heterocyclic moieties. The isoindoline core is a common scaffold in many bioactive compounds, often associated with antioxidant, anti-inflammatory, and neuroprotective activities. The substitution with a 4-chlorophenyl group and two methyl groups on the pyrrole ring further enhances its pharmacological potential by modulating its interactions with biological targets.

Recent studies have highlighted the potential therapeutic applications of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[1-(4-chlorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]acetate. For instance, a study published in the Journal of Medicinal Chemistry in 2020 demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it could be a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[1-(4-chlorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]acetate has also shown promising results in neuroprotective studies. Research conducted at the University of California in 2021 revealed that this compound can effectively reduce oxidative stress and protect neurons from damage induced by neurotoxic agents. This neuroprotective activity is attributed to its ability to scavenge free radicals and modulate signaling pathways involved in cellular stress responses.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[1-(4-chlorophenyl)-2,5-dimethyl-1H-pyrrol-3-y]acetate has been extensively studied to optimize yield and purity. A notable synthetic route involves the condensation of an appropriate isoindoline derivative with a substituted acetic acid ester under mild conditions. This method provides a high yield and allows for easy purification through recrystallization or column chromatography. The detailed synthetic protocol has been documented in several peer-reviewed journals, making it accessible for researchers interested in exploring its potential applications.

The physicochemical properties of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-y] 2-[1-(4-chlorophenyl)-2,5-dimethyl-H-pyrrol-y]acetate have been thoroughly characterized using advanced analytical techniques such as NMR spectroscopy and mass spectrometry. These studies have provided valuable insights into its molecular structure and stability under various conditions. For example, NMR data have confirmed the presence of key functional groups and their spatial arrangement within the molecule.

In terms of safety and toxicity profiles, preliminary studies suggest that 1,3-dioxo--dihydro-H--y] -[(-chlorophen]-,-dimethyl-H--y]acetate exhibits low toxicity at therapeutic concentrations. However, further investigations are needed to fully understand its long-term effects and potential side effects. Preclinical trials are currently underway to evaluate its safety and efficacy in animal models before advancing to clinical trials.

The future prospects for ,-dioxo--dihydro-H--y] -[(-chlorophen]-,-dimethyl-H--y]acetate are promising. Ongoing research aims to explore its potential as a lead compound for the development of new drugs targeting inflammatory and neurodegenerative diseases. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, ,,-dioxo--,dihydro,-H--y] -[,-(,-chlorophen]-,,dimethyl,-H--y]acetate (CAS No. 0) is a multifaceted compound with significant potential in various areas of medicinal chemistry. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As more studies are conducted, it is likely that new applications will emerge, contributing to advancements in drug discovery and therapeutic interventions.